![molecular formula C16H10ClNO3S B2370907 4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide CAS No. 131535-25-6](/img/structure/B2370907.png)
4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide
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Description
4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide is a useful research compound. Its molecular formula is C16H10ClNO3S and its molecular weight is 331.77. The purity is usually 95%.
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Scientific Research Applications
Chemosensing for Sn2+ Ions
4-((3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzenesulfonamide (4CBS) demonstrates significant potential in the selective and sensitive detection of Sn2+ ions in aqueous solutions. This compound showcases a robust fluorescence turn-on mechanism upon interaction with Sn2+ ions, with a detection limit of 0.115 µM. The probe’s binding mechanism with Sn2+ was validated through various spectroscopic analyses and quantum chemical calculations. Additionally, its effectiveness in bioimaging applications was confirmed through studies in living cells and zebrafish, emphasizing its utility in distinguishing Sn2+ in cancerous versus normal cells (Ravichandiran et al., 2020).
Environmental Pollutant Analysis
The broader class of chloronaphthalenes, to which 4-Chloro-N-(4-oxo-4H-naphthalen-1-ylidene)-benzenesulfonamide relates, has been extensively studied for their environmental impact. These compounds are recognized for their persistence and potential to accumulate in biota, posing risks due to their toxicological properties mediated through the aryl hydrocarbon receptor. They are identified in various environmental sources, including industrial processes and products, highlighting the need for ongoing monitoring and research into their effects and behavior within ecosystems (Falandysz, 1998).
Antibacterial Applications
Research into naphthalen-1-yl benzenesulfonamide derivatives has unveiled their potent antibacterial properties. These compounds, synthesized through reactions involving naphthalen-1-amine and further substitutions, have demonstrated significant effectiveness against various bacterial strains. The findings suggest a promising avenue for developing new antibacterial agents, potentially including those derived from this compound (Abbasi et al., 2015).
Fluorescence Sensing and Bioimaging
A naphthalene-based sulfonamide Schiff base exhibited fluorescence turn-on probe characteristics for Al3+ ion detection in aqueous systems, demonstrating the potential for similar compounds, including this compound, in bioimaging. The study highlights the probe's ability to significantly enhance fluorescence in the presence of Al3+, with applications in intracellular detection within living cells, underlining its bio-compatibility and potential non-mutagenicity for such applications (Mondal et al., 2015).
Properties
IUPAC Name |
(NE)-4-chloro-N-(4-oxonaphthalen-1-ylidene)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO3S/c17-11-5-7-12(8-6-11)22(20,21)18-15-9-10-16(19)14-4-2-1-3-13(14)15/h1-10H/b18-15+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBSGIVUXBFWET-OBGWFSINSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=O)C=CC(=NS(=O)(=O)C3=CC=C(C=C3)Cl)C2=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=O)C=C/C(=N\S(=O)(=O)C3=CC=C(C=C3)Cl)/C2=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.